Cas no 51769-52-9 (ALANINE, N-(4-NITROBENZOYL)-)

• Product name: ALANINE, N-(4-NITROBENZOYL)-
• CAS No: 51769-52-9
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• CID: 3346402
• PubChem ID: 702876

ALANINE, N-(4-NITROBENZOYL)- Chemical and Physical Properties

Names and Identifiers

• ALANINE, N-(4-NITROBENZOYL)-
• CBMCTOCBSFJMEG-LURJTMIESA-N
• p-nitrobenzoyl-l-alanine
• SCHEMBL6436191
• (4-Nitrobenzoyl)-L-alanine
• 51769-52-9
• 4-nitrobenzoylalanine

• Inchi： InChI=1S/C10H10N2O5/c1-6(10(14)15)11-9(13)7-2-4-8(5-3-7)12(16)17/h2-6H,1H3,(H,11,13)(H,14,15)/t6-/m0/s1
• InChI Key： CBMCTOCBSFJMEG-LURJTMIESA-N

Computed Properties

• Exact Mass: 238.05897142Da
• Monoisotopic Mass: 238.05897142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 112Ų